Cas no 103554-37-6 (Benzoic acid, 4-(5-dodecyl-1,3,2-dioxaborinan-2-yl)-)

• Product Name: Benzoic acid, 4-(5-dodecyl-1,3,2-dioxaborinan-2-yl)-
• CAS No: 103554-37-6
• MF: C₂₂H₃₅BO₄
• MW: 374.321907281876
• CID: 2623525
• Update Time: 2023-08-07

Benzoic acid, 4-(5-dodecyl-1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-dodecyl-1,3,2-dioxaborinan-2-yl)-
• 4-(5-DODECYL-1,3,2-DIOXABORINAN-2-YL)BENZOIC ACID
• 4-[(5-Dodecyl-5,6-dihydro-4H-1,3,2-dioxaborin)-2-yl]benzoic acid

• Inchi： 1S/C22H35BO4/c1-2-3-4-5-6-7-8-9-10-11-12-19-17-26-23(27-18-19)21-15-13-20(14-16-21)22(24)25/h13-16,19H,2-12,17-18H2,1H3,(H,24,25)
• InChI Key： VEIUZGFFINLRMV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)O)=CC=2)OCC(C1)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 388
• Topological Polar Surface Area: 55.8